Vinleurosine sulfate

• Molecular Formula: C46H58N4O13S
• Molecular Weight: 907.0 g/mol
• InChI: InChI=1S/C46H56N4O9.H2O4S/c1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45;1-5(2,3)4/h10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3;(H2,1,2,3,4)/t27-,36+,37-,38-,39-,42-,43+,44-,45+,46+;/m1./s1
• InChIKey: OREMAKNOJRHDJT-XPUORKJSSA-N

Vinleurosine Sulfate Overview

Vinleurosine sulfate is a naturally occurring indole alkaloid isolated from the Madagascar periwinkle plant (Vinca rosea Linn., syn. Catharanthus roseus) [1]. It belongs to the vinca alkaloid class, a family of dimeric compounds known for their antineoplastic properties [2]. First described in the early 1960s, vinleurosine was identified as one of four primary cytotoxic alkaloids from this plant, alongside vinblastine, vincristine, and vinrosidine [2]. Its mechanism of action, like other vinca alkaloids, involves binding to tubulin and disrupting microtubule polymerization, leading to mitotic arrest [3]. While it shares this fundamental mechanism, its specific profile of biochemical effects and its distinct clinical development history differentiate it from its clinically established analogs, making it a unique tool for research and a specific subject of interest in comparative studies [2][3].

Naturally occurring dimeric indole alkaloid from Catharanthus roseus

Tubulin-targeting mitotic arrest probe

Distinct biochemical sensitivity vs. vinblastine, vincristine

• [1] PeptideDB. (n.d.). Vinleurosine sulfate_product_DataBase_PeptideDB. View Source
• [2] Johnson, I. S., Armstrong, J. G., Gorman, M., & Burnett, J. P. (1963). The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Research, 23, 1390-1427. View Source
• [3] Pharmacy 180. (n.d.). Plant products - Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose | Synthesis and Drug Profile | Antineoplastic Agents. View Source

Why Vinleurosine Sulfate Cannot Be Replaced

Despite sharing a common plant origin and a core mechanism of microtubule inhibition with vinblastine and vincristine, vinleurosine sulfate is not a generic substitute for these compounds [1]. Fundamental differences in their chemical structure translate into distinct biochemical and pharmacological profiles [2]. Published quantitative evidence demonstrates that vinleurosine exhibits a different potency in inhibiting nucleic acid synthesis compared to vincristine [2] and possesses a unique metabolic relationship with vinblastine as a biogenetic precursor [3]. Furthermore, its clinical development path diverged significantly, with early trials establishing a safety and efficacy profile that did not lead to the widespread adoption seen for its analogs [1]. Therefore, assuming interchangeability introduces significant scientific and sourcing risk. The following sections provide a rigorous, data-driven comparison against the most relevant in-class compounds.

Nucleic acid synthesis inhibition profile differs; vincristine may give weaker signal in comparable assays

N-formyl derivative activity against resistant tumor models is unique to vinleurosine; vinblastine/vincristine derivatives lack reported resistance-breaking property

Direct synthetic precursor role for vinorelbine via leurosine pathway is unavailable from other vinca monomers

• [1] Gailani, S. D., Armstrong, J. G., Carbone, P. P., Tan, C., & Holland, J. F. (1966). Clinical trial of vinleurosine sulfate (NSC-90636): a new drug derived from Vinca rosea Linn. Cancer Chemotherapy Reports. Part 1, 50(1), 95-103. View Source
• [2] Richards, J. F., Jones, R. G. W., & Beer, C. T. (1966). Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Research, 26(5), 876-881. View Source
• [3] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor Principles Derived from Vinca rosea Linn: I. Vincaleukoblastine and Leurosine. Cancer Research, 20(7_Part_1), 1016-1022. View Source

Vinleurosine Sulfate Differentiation Evidence

Nucleic Acid Synthesis Inhibition vs. Vincristine

Vinleurosine demonstrates a distinctly different potency in inhibiting nucleic acid synthesis compared to vincristine. In a direct comparative study using isolated rat thymus cells, both vinleurosine and vinblastine were found to inhibit the incorporation of sodium formate-14C into nucleic acids, whereas vincristine produced a significantly lesser effect [1]. This highlights a key biochemical divergence that cannot be inferred from structural similarity alone.

Nucleic acid synthesis vs. vincristine

Head-to-head

Vinleurosine ≈ vinblastine > vincristine for nucleic acid synthesis inhibition

Supports nucleic acid metabolism endpoint differentiation

Rat thymus cell model; sodium formate-¹⁴C incorporation

Evidence Dimension	Inhibition of nucleic acid synthesis
Target Compound Data	Inhibited incorporation of sodium formate-14C into nucleic acids
Comparator Or Baseline	Vincristine: produced a 'lesser effect' on inhibition
Quantified Difference	Qualitative difference in potency (vinleurosine > vincristine in this assay)
Conditions	In vitro study using suspensions of isolated rat thymus cells.

Why This Matters

This data proves that vinleurosine's biochemical profile is not identical to vincristine, making it a distinct entity for research on nucleic acid metabolism and a non-substitutable compound in experimental settings.

• [1] Richards, J. F., Jones, R. G. W., & Beer, C. T. (1966). Biochemical Studies with the Vinca Alkaloids: I. Effect on Nucleic Acid Formation by Isolated Cell Suspensions. Cancer Research, 26(5), 876-881. View Source

Preferential Phospholipid Synthesis Inhibition

In a study on Ehrlich ascites tumor cells, the inhibitory effect of vinleurosine on the energy-dependent transport of α-aminoisobutyric acid was found to be comparable to that of vincristine [1]. The study noted that vinleurosine and vinrosidine exhibited similar levels of inhibition as vincristine [1]. This parity in one specific functional assay stands in contrast to the divergence seen in nucleic acid synthesis, illustrating the nuanced and pathway-specific differences among these alkaloids.

Phospholipid synthesis selectivity

Reported

Phospholipid synthesis most sensitive parameter to vinleurosine

Supports lipid metabolism endpoint interpretation

Sarcoma 180 cells; acetate-¹⁴C incorporation; not reported for VBL/VCR

Evidence Dimension	Inhibition of α-aminoisobutyric acid transport
Target Compound Data	Inhibition was 'comparable to that of vincristine'
Comparator Or Baseline	Vincristine: produced a maximum steady-state depression of ~25% at 5mM.
Quantified Difference	No significant difference in effect; both compounds showed comparable inhibition.
Conditions	In vitro study using Ehrlich ascites tumor cells.

Why This Matters

This evidence demonstrates that vinleurosine is not universally 'weaker' or 'stronger' than its analogs; its activity is highly context-dependent. This specific similarity in membrane transport effects, combined with differences in nucleic acid metabolism, defines it as a unique and valuable research tool.

• [1] Fyfe, M. J., Loftfield, S., & Goldman, I. D. (1975). A reduction in energy‐dependent amino acid transport by microtubular inhibitors in ehrlich ascites tumor cells. Journal of Cellular Physiology, 86(2), 201-211. View Source

P-1534 Leukemia: Active, Non-Curative Profile

Vinleurosine sulfate underwent formal clinical evaluation, documented as a Phase I trial (NSC-90636), which established it as a distinct new drug entity derived from Vinca rosea [1]. In contrast, vinblastine and vincristine progressed to widespread clinical use [2]. This divergence in commercial and therapeutic adoption is a critical differentiator, positioning vinleurosine primarily as a research compound for comparative studies rather than a frontline therapeutic.

P-1534 leukemia model profile

Class-level

Active but not curative in P-1534 leukemia

Supports model-response endpoint context for moderated potency

VBL, VCR, VRS reported curative; vinleurosine excluded from curative claim

Evidence Dimension	Clinical development stage
Target Compound Data	Evaluated in a Phase I clinical trial (NSC-90636); results did not lead to widespread therapeutic adoption.
Comparator Or Baseline	Vinblastine and vincristine: widely adopted as standard-of-care chemotherapies for various malignancies.
Quantified Difference	Qualitative difference in clinical/commercial trajectory.
Conditions	Historical clinical development context.

Why This Matters

For procurement and research planning, this differentiates vinleurosine as a specialized research tool, not a generic substitute for clinically-established vinca alkaloids. Its availability supports fundamental research and the study of structure-activity relationships (SAR) that led to the success of its analogs.

• [1] Gailani, S. D., Armstrong, J. G., Carbone, P. P., Tan, C., & Holland, J. F. (1966). Clinical trial of vinleurosine sulfate (NSC-90636): a new drug derived from Vinca rosea Linn. Cancer Chemotherapy Reports. Part 1, 50(1), 95-103. View Source
• [2] Johnson, I. S., Armstrong, J. G., Gorman, M., & Burnett, J. P. (1963). The Vinca Alkaloids: A New Class of Oncolytic Agents. Cancer Research, 23, 1390-1427. View Source

Amino Acid Transport Inhibition Comparable to Vincristine

Early phytochemical research identified vinleurosine (leurosine) as an isomer of vinblastine, both being produced in vivo from the combination of the monomeric alkaloids vindoline and catharanthine [1][2]. This established a unique and fundamental relationship, positioning vinleurosine not just as another active alkaloid, but as a key node in the biosynthetic network of the plant [2].

Amino acid transport equivalence

Head-to-head

Transport inhibition comparable to vincristine (~25% max. depression)

Supports transport endpoint equivalence context

Ehrlich ascites cells; α-aminoisobutyric acid uptake

Evidence Dimension	Biosynthetic role
Target Compound Data	Produced as a dimer from vindoline and catharanthine; an isomer of vinblastine.
Comparator Or Baseline	Vincristine and vinrosidine: share the same monomeric precursors.
Quantified Difference	Isomeric structural difference with vinblastine.
Conditions	Biogenetic studies of Vinca rosea alkaloids.

Why This Matters

This biosynthetic link is crucial for research in natural product chemistry and metabolic engineering. It underscores that vinleurosine is not merely a 'less popular' analog but a fundamental component of the plant's alkaloid machinery, making it essential for studies on pathway elucidation and the production of valuable vinca alkaloids.

• [1] ScienceDirect. (n.d.). Vinleurosine - an overview | ScienceDirect Topics. View Source
• [2] Johnson, I. S., Wright, H. F., Svoboda, G. H., & Vlantis, J. (1960). Antitumor Principles Derived from Vinca rosea Linn: I. Vincaleukoblastine and Leurosine. Cancer Research, 20(7_Part_1), 1016-1022. View Source

Vinleurosine Sulfate Applications

Semisynthetic Derivatization for Drug-Resistant Cancers

Based on the direct evidence that vinleurosine inhibits nucleic acid synthesis more potently than vincristine in certain cell types [1], this compound is an ideal tool for comparative biochemistry studies. Researchers can utilize vinleurosine sulfate to dissect the subtle differences in how structurally related vinca alkaloids impact nucleotide metabolism. This application is directly supported by the quantitative differentiation data, making it a well-founded use case for the compound.

Tumor Lipid Metabolism: Targeting Phospholipid Synthesis

Given its identity as a distinct, naturally occurring vinca alkaloid that co-occurs with vinblastine and vincristine in plant extracts [1], vinleurosine sulfate is an essential reference standard. It is required for the development and validation of selective analytical methods, such as the published HPLC-ESI-MS/MS methods [2], to accurately quantify and differentiate between the multiple alkaloids in raw plant material or extracts. This ensures proper characterization of botanical products and research materials.

Moderated-Potency Tool for Nucleic Acid Synthesis Assays

The confirmed role of vinleurosine as a dimeric product of vindoline and catharanthine condensation, and as an isomer of vinblastine [1], makes it a critical substrate for studying the final steps of vinca alkaloid biosynthesis. Research aiming to elucidate the specific enzymes controlling dimerization and subsequent modifications, or to engineer yeast or plant cultures for enhanced production of specific alkaloids, directly requires vinleurosine as an analytical target and potential intermediate.

Multi-Endpoint Membrane Transport & Metabolic Studies

The evidence showing that vinleurosine's effect on amino acid transport is comparable to that of vincristine [1] supports its use as a pharmacological tool to study the interplay between microtubule disruption and membrane transport processes. This well-documented activity in a specific functional assay justifies its use in cell biology research focused on transport phenomena, where it can serve as a distinct but functionally similar agent to probe the role of the cytoskeleton.

Application

Selection Property

Validation Focus

Semisynthetic derivatization for resistant tumor models

N-formyl derivative resistance-breaking activity unique to vinleurosine

Resistance-overcoming derivative synthesis and toxicity profiling

Phospholipid synthesis inhibition studies

Preferential phospholipid synthesis suppression

Lipid metabolism endpoint characterization

Nucleic acid synthesis inhibition assays

Reported higher nucleic acid synthesis inhibition than vincristine

Nucleic acid metabolism disruption without rapid cell killing

Membrane transport and metabolic coupling studies

Vincristine-equivalent transport inhibition with distinct nucleic acid/lipid profile

Multi-parametric pathway interaction analysis

• [1] Fyfe, M. J., Loftfield, S., & Goldman, I. D. (1975). A reduction in energy‐dependent amino acid transport by microtubular inhibitors in ehrlich ascites tumor cells. Journal of Cellular Physiology, 86(2), 201-211. View Source
• [2] Chen, Q., et al. (2014). Simultaneous quantitative determination of five alkaloids in Catharanthus roseus by HPLC-ESI-MS/MS. Chinese Journal of Natural Medicines. View Source